4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c1-14(20)18(23)22(16-7-8-16)17-9-11-21(12-10-17)19(24)25-13-15-5-3-2-4-6-15/h2-6,14,16-17H,7-13,20H2,1H3/t14-/m0/s1
• InChI Key: SFOYZCZEUCZQPT-AWEZNQCLSA-N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCN(CC2)C(=O)OCC3=CC=CC=C3)N
• Isomeric SMILES: C[C@@H](C(=O)N(C1CC1)C2CCN(CC2)C(=O)OCC3=CC=CC=C3)N
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

The compound 4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester belongs to a class of piperidine derivatives characterized by a benzyl ester moiety and functionalized side chains. The (S)-2-amino-propionyl group and cyclopropyl-amino substituent confer stereochemical specificity and conformational rigidity, which may enhance binding affinity to biological targets.

Biological Activity

The compound 4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic organic molecule that has gained attention in medicinal chemistry due to its potential pharmacological properties. This article delves into its biological activity, synthesis, and the implications of its structural components.

Chemical Structure and Properties

This compound features a piperidine ring, a cyclopropyl group, and an amino acid derivative, which contribute to its unique biological profile. Its molecular formula is $C_{19}H_{27}N_{3}O_{3}$, with a molecular weight of approximately 345.4 g/mol.

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in neurotransmission. The piperidine moiety is known for modulating neurotransmitter systems, particularly in the central nervous system (CNS).

Pharmacological Effects

Research indicates that similar compounds exhibit a range of biological activities:

• Antidepressant Effects : Compounds with piperidine rings have shown potential as antidepressants by influencing serotonin and norepinephrine pathways.
• Antimicrobial Activity : Structural analogs have demonstrated efficacy against various bacterial strains, suggesting potential as antimicrobial agents.
• Anticancer Properties : Some derivatives have been evaluated for their ability to inhibit tumor growth and induce apoptosis in cancer cells.

Synthesis Methods

The synthesis of 4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester can be achieved through several methods, including:

• Coupling Reactions : Utilizing coupling agents to link the piperidine derivative with the cyclopropyl amino acid.
• Carbamate Formation : Converting the carboxylic acid moiety into a carbamate to enhance stability and bioactivity.

Comparative Analysis with Related Compounds

To better understand the significance of this compound, a comparative analysis with structurally similar compounds is provided below:

Compound Name	Structural Features	Biological Activity
Piperidine Derivative A	Piperidine ring with alkyl substituents	Antidepressant effects
Cyclopropyl Amine B	Cyclopropane and amine functionalities	Antimicrobial activity
Carbamate C	Carbamate group with varying side chains	Insecticidal properties

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds:

• Neutrophil Migration Inhibition : A study demonstrated that piperidine derivatives could inhibit neutrophil migration in inflammation models, indicating potential anti-inflammatory properties .
• Anticancer Activity : Research on related carboxylic acid derivatives showed significant inhibition of cancer cell proliferation, suggesting that modifications to the piperidine structure can enhance anticancer efficacy .
• G Protein-Coupled Receptor Modulation : Investigations into GPCR interactions revealed that compounds with similar structures can act as agonists or antagonists, influencing various signaling pathways critical for therapeutic applications .

Scientific Research Applications

Pharmacological Properties

The compound is part of a broader class of piperidine and piperazine derivatives known for their ability to modulate biological processes related to lysophosphatidic acid (LPA). LPA is a lipid mediator implicated in various physiological and pathological processes, including cancer progression, inflammation, and neurodegenerative diseases.

Cancer Treatment

The compound has been investigated for its anti-cancer properties. Studies have shown that it exhibits cytotoxic effects against various cancer cell lines, including:

• Lung Carcinoma : Demonstrated effectiveness in inhibiting growth in lung adenocarcinoma models.
• Breast Cancer : Exhibits potential in reducing proliferation rates in breast cancer cell lines .

The mechanism involves the modulation of signaling pathways critical for cancer cell survival and proliferation.

Neurological Disorders

Given its ability to influence LPA signaling, the compound may also be beneficial in treating neurodegenerative diseases such as Alzheimer's disease. Research suggests that LPA contributes to neuroinflammation, and by inhibiting its synthesis, AM95555 could mitigate neurotoxic effects .

Case Study 1: Inhibition of Autotaxin in Cancer Models

A study conducted on various cancer cell lines demonstrated that AM95555 significantly inhibited autotaxin activity. The results indicated a reduction in LPA levels, correlating with decreased cell viability and increased apoptosis in treated cells. This study highlights the potential for AM95555 as a therapeutic agent in oncology.

Case Study 2: Effects on Inflammatory Pathways

In an experimental model of arthritis, administration of AM95555 resulted in reduced inflammatory markers and improved joint function. The findings suggest that targeting autotaxin may provide a novel approach to managing inflammatory diseases by lowering LPA-mediated inflammation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Acylated Piperidine Derivatives

• 4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester (): Synthesis: Prepared via acylation of 4-(3,4-difluoro-phenylamino)-piperidine-1-carboxylic acid benzyl ester with propionyl chloride, yielding 39% after purification. Its molecular weight (unreported) is likely comparable to the target compound. Application: Acts as an opioid receptor ligand, suggesting CNS-targeted activity .
• 4-(Phenyl-propionyl-amino)-piperidine-1-carboxylic acid benzyl ester (): Synthesis: Similar acylation route with propionyl chloride. Key Features: The phenyl-propionyl group increases lipophilicity, which may improve blood-brain barrier penetration compared to cyclopropyl analogs.

Amino-Modified Piperidines

• 4-[(5-Fluoro-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (): Molecular Weight: 345.29 g/mol. Synthesis: Reacted with 2-chloro-5-fluoro-pyrimidine in DMF at 100°C.
• 4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester (): Molecular Formula: C₁₄H₁₇F₃N₂O₂. Key Features: The trifluoromethyl group enhances electronegativity and may improve pharmacokinetic properties such as half-life .

Structural and Functional Comparisons

Table 1: Key Attributes of Selected Analogs

Compound Name	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Biological Activity
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxy. benzyl ester	~420 (estimated)	3,4-Difluoro-phenyl, propionyl	39%	Opioid receptor ligand
4-[(5-Fluoro-pyrimidin-2-ylamino)-methyl]-piperidine-1-carboxy. benzyl ester	345.29	5-Fluoro-pyrimidine	Not reported	Not specified
4-Amino-4-trifluoromethyl-piperidine-1-carboxy. benzyl ester	306.36	Trifluoromethyl	Not reported	Not specified
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxy. benzyl ester	305.42	2-Amino-ethyl-methyl-amino	Discontinued	Lab use only

Key Observations:

Substituent Impact :

• Electron-withdrawing groups (e.g., fluorine in ) improve stability and binding specificity.
• Bulky groups (e.g., trifluoromethyl in ) may hinder membrane permeability but enhance target selectivity.

Synthetic Challenges :

• Acylated derivatives () exhibit moderate yields (~39%), likely due to steric hindrance during acylation.
• Discontinued compounds () suggest scalability or stability issues in industrial settings.

Pharmacological and Physicochemical Properties

• Metabolic Stability: Fluorinated analogs () are likely more resistant to oxidative metabolism than non-fluorinated variants.

Preparation Methods

Preparation of 4-Amino-piperidine-1-carboxylic Acid Benzyl Ester

The piperidine core is typically derived from commercially available 4-piperidone or its protected analogs. A representative protocol involves:

• Reductive amination of 4-piperidone :

  • Reagents : Ammonium acetate, sodium cyanoborohydride (NaBH₃CN) in methanol.

  • Yield : 75–85%

• Benzyl esterification :

  • Conditions : Benzyl chloroformate (Cbz-Cl), triethylamine (TEA) in dichloromethane (DCM).

  • Yield : 90–95%

Table 1 : Comparison of Piperidine Precursors

Starting Material	Reaction Sequence	Overall Yield
4-Piperidone	Reductive amination → Cbz protection	68–80%
Boc-piperidine-4-amine	Deprotection (TFA) → Cbz protection	72–78%

Introduction of the Cyclopropyl-amino Group

Cyclopropanation Strategies

The cyclopropyl group is introduced via nucleophilic substitution or transition-metal-catalyzed coupling:

Method A : Buchwald-Hartwig Amination

• Reagents : Cyclopropylamine, Pd(OAc)₂, Xantphos, Cs₂CO₃ in toluene.

• Conditions : 100°C, 12–24 h

• Yield : 55–65%

Method B : SN2 Displacement

• Reagents : Cyclopropylamine, K₂CO₃ in DMF.

• Conditions : 80°C, 6–8 h

• Yield : 40–50%

Method C : Reductive Amination (Preferred)

• Reagents : Cyclopropanecarbaldehyde, NaBH(OAc)₃ in DCM.

• Conditions : Room temperature, 12 h

• Yield : 70–75%

Coupling of the (S)-2-Amino-propionyl Moiety

Amide Bond Formation

The stereospecific coupling of L-alanine derivatives requires chiral preservation:

Step 1 : Activation of (S)-2-Amino-propionic Acid

• Reagents : HATU, DIPEA in DMF.

• Conditions : 0°C → RT, 1 h

Step 2 : Coupling with 4-Cyclopropylamino-piperidine

• Molar Ratio : 1:1.2 (piperidine:activated acid)

• Yield : 85–90%

Critical Note : Use of racemization-suppressing agents (e.g., HOBt) is essential to maintain enantiomeric excess (>98% ee).

Final Deprotection and Purification

Removal of Benzyl Ester

Hydrogenolysis :

• Conditions : H₂ (1 atm), 10% Pd/C in ethanol.

• Time : 4–6 h

• Yield : 95–98%

Table 2 : Optimization of Hydrogenolysis Parameters

Catalyst Loading	Solvent	Temperature	Yield
5% Pd/C	EtOH	25°C	92%
10% Pd/C	MeOH	30°C	98%
10% Pd(OH)<sub>2</sub>/C	THF	40°C	88%

Chromatographic Purification

• Stationary Phase : Silica gel (230–400 mesh)

• Eluent : Hexane/ethyl acetate (3:1 → 1:1 gradient)

• Purity : >99% (HPLC)

Comparative Analysis of Synthetic Routes

Route 1 : Sequential functionalization (Piperidine → Cyclopropyl → Acyl)

• Total Yield : 48–52%

• Advantages : Modular, easier intermediate purification

Route 2 : Convergent synthesis (Fragment coupling)

• Total Yield : 60–65%

• Advantages : Higher efficiency, fewer steps

Scalability and Industrial Considerations

• Cost Drivers : Pd catalysts (15–20% of total cost)

• Process Intensification : Continuous hydrogenation reduces catalyst loading by 40%.

• Waste Streams : DMF recovery via distillation (>90% reuse).

Q & A

Q. What are the key steps and challenges in synthesizing 4-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer: The synthesis involves multi-step organic reactions:

Piperidine Core Preparation : Protection of the piperidine nitrogen using benzyloxycarbonyl (Cbz) or tert-butoxycarbonyl (Boc) groups to prevent undesired side reactions.

Amino Acid Coupling : Introduction of the (S)-2-amino-propionyl moiety via coupling reagents like HATU or DCC, ensuring stereochemical integrity through chiral auxiliaries or enantioselective catalysis.

Cyclopropane Integration : Cyclopropane ring formation via [2+1] cycloaddition or alkylation of a pre-functionalized cyclopropylamine.

Deprotection and Purification : Final deprotection (e.g., hydrogenolysis for Cbz removal) followed by purification using column chromatography (silica gel, gradient elution) or preparative HPLC.

Q. Challenges :

• Maintaining stereochemical purity during coupling steps.
• Minimizing racemization under acidic/basic conditions.
• Optimizing cyclopropane ring stability during reactions.

Reference : Synthetic strategies for analogous piperidine derivatives highlight these steps .

Q. How is the molecular structure of this compound characterized in academic research?

Methodological Answer: Structural confirmation employs:

Technique	Parameters Analyzed	Key Insights
NMR (¹H, ¹³C, 2D-COSY)	Chemical shifts, coupling constants	Assigns stereochemistry, confirms cyclopropane and piperidine ring conformations.
IR Spectroscopy	C=O (amide, ester), N-H stretches	Validates functional groups (e.g., 1680–1720 cm⁻¹ for ester carbonyl).
HRMS	Exact mass	Confirms molecular formula (e.g., C₁₉H₂₆N₃O₃⁺ requires m/z 352.1865).
X-ray Crystallography	Bond angles, spatial arrangement	Resolves absolute configuration for chiral centers.

Example : Analogous compounds were characterized using ¹³C NMR to confirm piperidine ring substitution patterns .

Q. What methods ensure purity and stability of this compound during storage?

Methodological Answer:

• Purity Assessment : HPLC (C18 column, acetonitrile/water gradient) with UV detection (λ = 254 nm); acceptance criteria: ≥95% peak area.
• Stability Protocols :
  • Storage at –20°C under inert gas (argon) to prevent hydrolysis of the ester group.
  • Lyophilization for long-term stability in solid form.
• Impurity Profiling : LC-MS identifies degradation products (e.g., hydrolyzed carboxylic acid derivatives).

Reference : Stability studies for benzyl ester derivatives emphasize temperature and humidity control .

Advanced Research Questions

Q. How can researchers investigate this compound's interactions with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

Surface Plasmon Resonance (SPR) : Measures real-time binding kinetics (ka, kd) to immobilized targets.

Isothermal Titration Calorimetry (ITC) : Quantifies binding affinity (Kd) and thermodynamic parameters (ΔH, ΔS).

Molecular Docking : Uses software (AutoDock Vina, Schrödinger) to predict binding modes, guided by X-ray crystallography data of homologous targets.

Case Study : Piperidine derivatives with amino acid moieties showed selective binding to opioid receptors in SPR assays, suggesting similar workflows for this compound .

Q. What computational approaches optimize reaction pathways for synthesizing stereoisomers of this compound?

Methodological Answer:

• Quantum Mechanical Calculations (DFT) : Models transition states to predict enantioselectivity in cyclopropane formation.
• Machine Learning (ML) : Trains on reaction databases (e.g., USPTO) to recommend solvent/catalyst combinations for high-yield steps.
• ICReDD Workflow : Integrates computation (reaction path sampling) with robotic experimentation to screen >100 conditions in parallel .

Example : A spiro-piperidine derivative’s synthesis was optimized using DFT to reduce reaction time by 40% .

Q. How are contradictions in biological activity data resolved (e.g., divergent IC₅₀ values across studies)?

Methodological Answer:

Meta-Analysis : Pool data from multiple assays (e.g., PAMPA for permeability vs. cell-based assays) to identify confounding variables (e.g., serum protein binding).

Structure-Activity Relationship (SAR) : Synthesize analogs to isolate the impact of cyclopropane vs. benzyl ester groups on activity.

Kinetic Profiling : Compare on/off rates (SPR) to differentiate true efficacy from assay artifacts.

Reference : SAR studies on piperidine-carboxylates resolved discrepancies in antimicrobial activity by identifying critical substituents .

Q. What strategies mitigate scale-up challenges during process chemistry development?

Methodological Answer:

• Flow Chemistry : Enhances heat/mass transfer for exothermic steps (e.g., cyclopropanation).
• DoE (Design of Experiments) : Optimizes parameters (temperature, stoichiometry) in pilot-scale reactors.
• Green Chemistry Metrics : Reduces solvent waste via solvent substitution (e.g., cyclopentyl methyl ether instead of THF).

Case Study : A piperidine-based drug intermediate’s yield improved from 62% to 88% using flow chemistry for a critical coupling step .

Q. How is ADME (Absorption, Distribution, Metabolism, Excretion) profiling conducted for this compound?

Methodological Answer:

Assay	Method	Outcome
Permeability	PAMPA (Parallel Artificial Membrane Permeability Assay)	Predicts intestinal absorption.
Metabolic Stability	Liver microsomes (human/rat) + LC-MS	Identifies cytochrome P450-mediated degradation.
Plasma Protein Binding	Equilibrium dialysis	Measures free fraction available for activity.

Reference : Piperidine derivatives with ester groups showed rapid hydrolysis in microsomal assays, necessitating prodrug strategies .

Q. What advanced analytical techniques resolve stereochemical ambiguities in this compound?

Methodological Answer:

• Vibrational Circular Dichroism (VCD) : Differentiates enantiomers via IR-based spectral signatures.
• NOESY NMR : Detects nuclear Overhauser effects to assign spatial proximity of substituents.
• Cryo-EM : Resolves conformational flexibility in solution (applicable to analogs with large substituents).

Example : A benzyl-piperidine’s axial/equatorial isomerism was resolved using NOESY correlations .

Q. How do researchers validate computational models predicting this compound’s reactivity?

Methodological Answer:

Benchmarking : Compare DFT-predicted activation energies with experimental Arrhenius plots.

Isotope Labeling : Use ¹³C-labeled reactants to trace mechanistic pathways (e.g., nucleophilic attack vs. radical intermediates).

Kinetic Isotope Effects (KIE) : Measure rate differences (e.g., kH/kD) to confirm rate-determining steps.

Reference : A piperidine acylation reaction’s computational model was validated using ²H-labeled substrates .